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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetryl (2,4,6-trinitrophenyl-N-methylnitramine) is a sensitive secondary high explosive that has

been historically used in detonators and as a booster for other explosives.[1] A thorough

understanding of its sensitivity to external stimuli such as impact, friction, and heat is

paramount for ensuring safety during its handling, storage, and disposal. These application

notes provide a detailed experimental design and protocols for the systematic study of Tetryl's
sensitivity.

The following protocols are based on internationally recognized and standardized test

methods, including the BAM (Bundesanstalt für Materialforschung und -prüfung) Fallhammer

for impact sensitivity and the BAM Friction Test for friction sensitivity. Thermal sensitivity is

assessed using Differential Scanning Calorimetry (DSC), a powerful technique for

characterizing the thermal behavior of energetic materials.[2][3][4]

Experimental Design
The experimental design focuses on quantifying Tetryl's sensitivity to three primary stimuli:

impact, friction, and thermal energy. The objective is to determine the threshold at which Tetryl
undergoes decomposition or explosion under controlled laboratory conditions.

Variables and Controls:
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Independent Variables:

Impact Energy (Joules)

Frictional Force (Newtons)

Temperature (°C) and Heating Rate (°C/min)

Dependent Variables:

Initiation of reaction ( go/no-go )

Decomposition temperature and enthalpy

Controls:

Sample mass and preparation will be kept consistent for each test.

Environmental conditions (temperature and humidity) will be monitored and recorded.

The physical state and purity of the Tetryl sample will be characterized prior to testing.

Data Presentation
Quantitative data from the sensitivity tests should be summarized for clear comparison.
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Sensitivity
Parameter

Test Method Result Units

Impact Sensitivity

(H₅₀)
BAM Fallhammer TBD cm

Impact Energy (E₅₀) BAM Fallhammer TBD J

Friction Sensitivity BAM Friction Test TBD N

Onset of

Decomposition
DSC TBD °C

Peak Exotherm

Temperature
DSC TBD °C

Enthalpy of

Decomposition
DSC TBD J/g

TBD: To be determined through experimentation.

Experimental Protocols
Impact Sensitivity: BAM Fallhammer Test
This test determines the impact energy required to cause a reaction in a sample of Tetryl. The

result is often expressed as the H₅₀ value, the height from which a drop weight causes a

reaction in 50% of trials.[5]

Apparatus:

BAM Fallhammer apparatus with a range of drop weights (e.g., 1 kg, 5 kg).

Steel anvil and striker assembly.

Sample holder (e.g., steel cylinders and guide rings).

Remote release mechanism.

Safety shield and sound/light detection system.
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Procedure:

Sample Preparation: A small, precisely weighed amount of Tetryl (typically around 40 mg) is

placed in the sample holder.[6]

Apparatus Setup: The sample holder is placed on the anvil. The desired drop weight is

selected and placed in the guide rails.

Test Execution:

The test area is cleared, and the safety shield is in place.

The drop weight is raised to a predetermined height.

The weight is released remotely, allowing it to fall and strike the sample.

Observation: The outcome is recorded as a "go" (reaction, indicated by sound, flash, or

smoke) or "no-go" (no reaction).

Data Analysis (Up-and-Down Method):

If a "go" is observed, the drop height is decreased for the next trial.

If a "no-go" is observed, the drop height is increased.

This is repeated for a statistically significant number of trials (typically 20-50) to determine

the H₅₀ value.

Friction Sensitivity: BAM Friction Test
This method assesses the sensitivity of Tetryl to frictional stimuli.

Apparatus:

BAM friction apparatus with a porcelain plate and porcelain peg.

A set of calibrated weights to apply a normal force.

Motor-driven carriage for the porcelain plate.
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Procedure:

Sample Preparation: A small amount of Tetryl (approximately 10 mm³) is spread evenly on

the porcelain plate.[7]

Apparatus Setup: The porcelain plate with the sample is placed on the carriage. The

porcelain peg is positioned on the sample, and a specific load is applied using the weighted

arm.

Test Execution: The motor is activated, causing the porcelain plate to move back and forth

under the stationary, weighted peg once over a distance of 10 mm.[7][8]

Observation: The outcome is observed for any sign of reaction (e.g., spark, flame, crackling

sound, or smoke).

Data Analysis: The test is repeated six times at a given load. If no reaction is observed, the

load is increased. The friction sensitivity is reported as the lowest load at which a reaction

occurs in at least one of six trials.[8]

Thermal Sensitivity: Differential Scanning Calorimetry
(DSC)
DSC is used to measure the heat flow to or from a sample as a function of temperature or time,

providing information on thermal stability and decomposition kinetics.[2][4]

Apparatus:

Differential Scanning Calorimeter.

Sample pans (typically aluminum, sealed for explosives).

Crimping press for sealing the pans.

Inert purge gas (e.g., nitrogen).

Procedure:
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Sample Preparation: A small, accurately weighed sample of Tetryl (typically 0.5-2.0 mg) is

placed into a sample pan and hermetically sealed.[9]

Apparatus Setup: The sealed sample pan and an empty reference pan are placed in the

DSC cell.

Test Execution:

The DSC cell is purged with an inert gas.

A temperature program is initiated, typically involving heating the sample at a constant rate

(e.g., 5, 10, 15, and 20 °C/min) over a specified temperature range (e.g., 50 °C to 300 °C).

Data Acquisition: The heat flow to the sample is continuously measured and recorded as a

function of temperature.

Data Analysis: The resulting DSC thermogram is analyzed to determine:

The onset temperature of decomposition (the temperature at which the exothermic

decomposition begins).

The peak temperature of the exothermic event.

The enthalpy of decomposition (the total energy released, calculated from the area under

the exothermic peak).

Kinetic parameters of decomposition can be calculated using methods like the Kissinger

method by performing the experiment at multiple heating rates.
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Caption: Experimental workflow for assessing Tetryl's sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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